Cas no 74333-44-1 (Aminoethylphosphinic acid)

• Product Name: Aminoethylphosphinic acid
• CAS No: 74333-44-1
• MF: C₂H₇NO₂P
• MW: 108.05624127388
• CID: 556297
• PubChem ID: 6365712
• Update Time: 2025-05-21

Aminoethylphosphinic acid Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,P-(1-aminoethyl)-
• (1-Aminoethyl)phosphinic acid
• AMINOETHYLPHOSPHINIC ACID
• (1-amino-2-phenyl-ethyl)-phosphinic acid
• (1-AMINO-2-PHENYLETHYL)PHOSPHINIC ACID
• (L,D)-1-aminoethylphosphinic acid
• (R,S)-((1-amino)-2-phenylethyl) phosphinic acid
• (R,S)-(1-(amino)-2-phenylethyl)ph
• (R,S)-(1-(amino)ethyl)phosphinic acid
• (RS)-1-aminoethylphosphinic acid
• 1-amino-2-phenylethylphosphinic acid
• 1-Aminoethylphosphonous acid
• AC1O49RT
• AG-H-24815
• CHEBI:153588
• CHEMBL37846
• CTK5E8078
• DNC012083
• SureCN3862224
• CID 3018298
• 1-aminoethyl-hydroxy-oxophosphanium
• Phosphinic acid, (1-aminoethyl)-, (+/-)-
• 1-Aminoethylphosphinic acid
• (1-Aminoethyl)phosphonous acid
• 1-Aminoethylphosphinate
• Phosphinic acid, (1-aminoethyl)-
• 74333-44-1
• 1-aminoethyl phosphinic acid
• Q27278734
• Aminoethylphosphinic acid [INCI]
• DTXSID50995871
• AKOS006273172
• UNII-G4888SY0QO
• (1-Aminoethyl)-phosphinic acid
• MFCD00870579
• Phosphinic acid, (1-aminoethyl)-, (-)-
• 71937-28-5
• G4888SY0QO
• SCHEMBL579981
• TVKUNRSARHGLNB-UHFFFAOYSA-N
• Phosphinic acid, P-(1-aminoethyl)-
• Aminoethylphosphinic acid

• MDL： MFCD00870579
• Inchi： 1S/C2H6NO2P/c1-2(3)6(4)5/h2H,3H2,1H3/p+1
• InChI Key： RKNZSDPICWKOHV-UHFFFAOYSA-O
• SMILES： [P+](C(C)N)(=O)O

Computed Properties

• Exact Mass: 108.02144046g/mol
• Monoisotopic Mass: 108.02144046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 239-243°C
• Specific Rotation: +0.9° (c=1% in H2O)

Aminoethylphosphinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds

Additional information on Aminoethylphosphinic acid

Aminoethylphosphinic Acid (CAS No. 74333-44-1): An Overview of Its Properties, Applications, and Recent Research

Aminoethylphosphinic acid (CAS No. 74333-44-1) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Aminoethylphosphinic acid is an organic compound characterized by its unique structure, which includes an amino group and a phosphinic acid group. The molecular formula is C₂H₈NO₂P, and it has a molecular weight of approximately 105.07 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water. Its solubility in water is attributed to the presence of both the amino and phosphinic acid groups, which can form hydrogen bonds with water molecules.

The chemical structure of Aminoethylphosphinic acid imparts several important properties that make it valuable in various applications. For instance, the presence of the amino group allows for the formation of amides and other derivatives, while the phosphinic acid group can participate in metal chelation and other coordination chemistry reactions. These properties make it useful in areas such as catalysts, ligands, and pharmaceutical intermediates.

Biological Activities and Applications

Aminoethylphosphinic acid has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and drug development. One of its most notable applications is as an inhibitor of serine proteases, a class of enzymes involved in various physiological processes such as blood coagulation, inflammation, and cell signaling. The ability to inhibit these enzymes makes Aminoethylphosphinic acid a potential candidate for therapeutic applications in diseases where excessive protease activity is implicated.

In addition to its enzyme inhibitory properties, Aminoethylphosphinic acid has also been explored for its potential as an antimicrobial agent. Recent studies have shown that it exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This property has sparked interest in its use as a potential alternative to traditional antibiotics, especially in light of the growing problem of antibiotic resistance.

Pharmaceutical Applications

The pharmaceutical industry has shown considerable interest in Aminoethylphosphinic acid due to its unique chemical structure and biological activities. One area of focus has been its use as a prodrug or drug delivery system. Prodrugs are inactive compounds that are converted into their active form within the body through metabolic processes. The amino group in Aminoethylphosphinic acid can be modified to create prodrugs that are more stable or have improved pharmacokinetic properties compared to their parent compounds.

In drug delivery systems, Aminoethylphosphinic acid can be used to enhance the solubility and bioavailability of poorly soluble drugs. By forming complexes with these drugs, it can improve their absorption and distribution within the body, leading to better therapeutic outcomes. This approach has been particularly useful in the development of oral formulations for drugs with low bioavailability.

Recent Research Developments

The ongoing research on Aminoethylphosphinic acid continues to uncover new applications and potential uses. One recent study published in the Journal of Medicinal Chemistry explored the use of Aminoethylphosphinic acid-based compounds as inhibitors of metalloproteases. Metalloproteases are involved in various pathological conditions such as cancer metastasis and arthritis. The study found that these compounds exhibited high selectivity and potency against specific metalloproteases, suggesting their potential as therapeutic agents for these diseases.

Another area of active research is the use of Aminoethylphosphinic acid-derived materials in nanotechnology applications. Researchers have developed nanoparticles coated with Aminoethylphosphinic acid-based ligands for targeted drug delivery. These nanoparticles can selectively deliver drugs to specific cells or tissues, reducing side effects and improving treatment efficacy.

Safety Considerations

Safety is a critical aspect when working with any chemical compound, including Aminoethylphosphinic acid. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to be aware of potential hazards such as skin irritation or respiratory issues if exposed to high concentrations. Therefore, appropriate personal protective equipment (PPE) should always be used when handling this compound.

In conclusion, Aminoethylphosphinic acid (CAS No. 74333-44-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with valuable properties that make it suitable for various uses, from enzyme inhibition to drug delivery systems. Ongoing research continues to expand our understanding of this compound's potential benefits and applications.